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Compound of Interest

Compound Name: ML230

Cat. No.: B609130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the compound ML230, also known as Pasireotide (SOM230). The following procedural

guidance is intended to ensure the safe use of this compound in a laboratory setting.

Personal Protective Equipment and Safety
Measures
When handling ML230 (Pasireotide), it is crucial to adhere to standard laboratory safety

protocols and utilize appropriate personal protective equipment (PPE). The following table

summarizes the required PPE and safety measures.
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Category Requirement Details

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must be worn at all times when

handling the compound to

protect against splashes or

airborne particles.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile)

Gloves should be inspected

before use and changed

frequently, especially after

direct contact with the

compound.

Laboratory coat

A standard lab coat should be

worn to protect personal

clothing.

Respiratory Protection
Not required under normal use

with adequate ventilation

If handling large quantities or if

there is a risk of aerosolization,

a NIOSH-approved respirator

may be necessary.

Engineering Controls
Fume hood or other ventilated

enclosure

Recommended for all

procedures involving the

handling of the solid

compound or preparation of

solutions to minimize inhalation

exposure.

Operational and Disposal Plans
Proper handling and disposal of ML230 (Pasireotide) are critical to maintaining a safe

laboratory environment and complying with regulations.

Handling and Storage
Handling: Avoid direct contact with skin, eyes, and clothing. Avoid inhalation of dust or

aerosols. All handling of the solid compound should be performed in a well-ventilated area,

preferably a chemical fume hood.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Refer to

the manufacturer's instructions for specific storage temperature requirements.

Disposal Plan
Dispose of ML230 (Pasireotide) and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Unused Compound: Unused or expired ML230 should be treated as chemical waste. It

should be collected in a designated, properly labeled, and sealed container for hazardous

waste.

Contaminated Materials: Any materials that have come into contact with ML230, such as

gloves, pipette tips, and empty containers, should be disposed of as chemical waste.

Waste Collection: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the chemical waste. Do not dispose of

ML230 down the drain or in the regular trash.

Signaling Pathway and Mechanism of Action
ML230 (Pasireotide) is a somatostatin analog that exerts its effects by binding to somatostatin

receptors (SSTRs). Its primary mechanism of action involves the modulation of downstream

signaling pathways, leading to the inhibition of hormone secretion.
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Mechanism of Action for ML230 (Pasireotide).

To cite this document: BenchChem. [Essential Safety and Handling Guide for ML230
(Pasireotide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609130#personal-protective-equipment-for-handling-
ml230]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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